Cas no 1217611-00-1 ((2R,4S)-4-(((Benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-4-(((Benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid
• CAS No: 1217611-00-1
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5039650
• PubChem ID: 45072651
• Update Time: 2025-06-15

(2R,4S)-4-(((Benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-(((Benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid
• rel-(2R,4S)-4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid
• (2R,4S)-4-CBZ-amino Pyrrolidine-2-carboxylic acid
• 1279039-32-5
• (2R,4S)-4-{[(BENZYLOXY)CARBONYL]AMINO}PYRROLIDINE-2-CARBOXYLIC ACID
• AKOS015923375
• D81410
• BS-14658
• 1217611-00-1
• MFCD30741155
• (2R,4S)-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid
• CS-0149826

• MDL： MFCD09954297
• Inchi： 1S/C13H16N2O4/c16-12(17)11-6-10(7-14-11)15-13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2,(H,15,18)(H,16,17)/t10-,11+/m0/s1
• InChI Key： VCZIKOUKWSDDIU-WDEREUQCSA-N
• SMILES： OC([C@H]1C[C@@H](CN1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.7

Additional information on (2R,4S)-4-(((Benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,4S)-4-(((Benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid (CAS No. 1217611-00-1)

(2R,4S)-4-(((Benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative widely recognized for its applications in pharmaceutical synthesis and biochemical research. With the CAS registry number 1217611-00-1, this compound has garnered significant attention due to its role as a key intermediate in the development of peptidomimetics and enzyme inhibitors. Its unique stereochemistry, highlighted by the (2R,4S) configuration, makes it a valuable building block for asymmetric synthesis.

The growing interest in pyrrolidine-based compounds is driven by their versatility in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and proteases. Researchers frequently search for "chiral pyrrolidine derivatives" or "benzyloxycarbonyl-protected amino acids" to explore their potential in peptide therapeutics and catalysis. This compound's Cbz-protected amino group (benzyloxycarbonyl) enhances its stability during synthetic processes, a feature highly sought after in solid-phase peptide synthesis (SPPS).

In recent years, the demand for enantiomerically pure intermediates like (2R,4S)-4-(((Benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid has surged, coinciding with advancements in AI-driven drug design and green chemistry. Queries such as "sustainable synthesis of chiral building blocks" or "applications of pyrrolidine carboxylic acids" reflect industry trends toward eco-friendly methodologies. The compound's compatibility with microwave-assisted synthesis and flow chemistry further aligns with these innovations.

From a structural perspective, the carboxylic acid moiety enables facile conjugation with other pharmacophores, while the pyrrolidine ring contributes to conformational rigidity—a critical factor in bioactive molecule design. Analytical techniques like HPLC and NMR are essential for verifying the compound's enantiopurity, a topic frequently searched alongside "CAS 1217611-00-1 characterization."

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing chiral catalysts for asymmetric transformations. Its hydrogen-bonding capacity and stereochemical precision make it a candidate for molecular imprinting technologies. As the scientific community prioritizes structure-activity relationship (SAR) studies, compounds like (2R,4S)-4-(((Benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylic acid remain pivotal in rational drug design pipelines.

In summary, CAS 1217611-00-1 exemplifies the intersection of chiral chemistry and therapeutic innovation. Its multifaceted utility—from peptide backbone modifications to catalytic applications—positions it as a cornerstone in modern organic synthesis. Ongoing research continues to uncover novel applications, ensuring its relevance in answering today's drug development challenges.